Cas no 329904-53-2 (Acetic acid,2-[(2-amino-6-benzothiazolyl)oxy]-)

• Product Name: Acetic acid,2-[(2-amino-6-benzothiazolyl)oxy]-
• CAS No: 329904-53-2
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 301692
• PubChem ID: 947815
• Update Time: 2025-04-19

Acetic acid,2-[(2-amino-6-benzothiazolyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2-amino-6-benzothiazolyl)oxy]-
• Aceticacid, [(2-amino-6-benzothiazolyl)oxy]- (9CI)
• 2-[(2-amino-6-benzothiazolyl)oxy]-Acetic acid
• PDJWWBDTLVGZDM-UHFFFAOYSA-N
• Acetic acid, [(2-amino-6-benzothiazolyl)oxy]- (9CI)
• 329904-53-2
• Z57106326
• (2-Aminobenzothiazol-6-yloxy)acetic acid
• AKOS005384631

• Inchi： 1S/C9H8N2O3S/c10-9-11-6-2-1-5(3-7(6)15-9)14-4-8(12)13/h1-3H,4H2,(H2,10,11)(H,12,13)
• InChI Key： PDJWWBDTLVGZDM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)OCC(=O)O

Computed Properties

• Exact Mass: 224.02564
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 85.44